N-[2-[(5-acetyl-2-methoxyphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-[(5-acetyl-2-methoxyphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-2-phenylacetamide is a useful research compound. Its molecular formula is C26H23N3O4S and its molecular weight is 473.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties
N-[2-[(5-acetyl-2-methoxyphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-2-phenylacetamide, as part of the oxazolidinone class, has been studied for its unique mechanism of inhibiting bacterial protein synthesis. Oxazolidinones, including analogs like U-100592 and U-100766, have shown potent in vitro activities against a variety of clinically significant human pathogens, including methicillin-resistant Staphylococcus aureus, Enterococcus species, and Mycobacterium tuberculosis. These compounds are not cross-resistant with other antimicrobials, indicating a distinct mechanism of action and potential application in combating resistant bacterial strains (Zurenko et al., 1996).
Antituberculosis Activity
The compound's structure is related to quinazolinone derivatives, which have been synthesized and shown to exhibit significant in vitro antituberculosis activity. Compounds with similar structural motifs have been evaluated for their potential to combat tuberculosis, suggesting that this compound could also possess antituberculosis properties (Bai et al., 2011).
Antimalarial and Antitumor Applications
Derivatives of quinazolinone have also been investigated for their antimalarial activities, demonstrating significant efficacy against resistant strains of Plasmodium berghei in mice. This suggests potential for this compound in the development of new antimalarial therapies. Additionally, the structure-activity relationships indicate that modifications to the quinazolinone scaffold could enhance antimalarial potency, providing a basis for the design of novel therapeutic agents (Werbel et al., 1986).
Enzyme Inhibitory Effects
The compound's structural class has been explored for its enzyme inhibitory activities, including the inhibition of carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. Such inhibitors have potential therapeutic applications in conditions like glaucoma, Alzheimer's disease, and other neurodegenerative disorders. The ability to modulate enzyme activity suggests that this compound could be a valuable lead compound in the development of new treatments for these diseases (Virk et al., 2018).
Properties
IUPAC Name |
N-[2-[(5-acetyl-2-methoxyphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O4S/c1-17(30)19-12-13-23(33-2)20(15-19)16-34-26-27-22-11-7-6-10-21(22)25(32)29(26)28-24(31)14-18-8-4-3-5-9-18/h3-13,15H,14,16H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQNSEZOCYFFRPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)OC)CSC2=NC3=CC=CC=C3C(=O)N2NC(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.